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Compound of Interest

Compound Name: Glycolic Acid

Cat. No.: B1673462 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Glycolic Acid (Hydroxyacetic Acid),

focusing on its fundamental physicochemical properties. Glycolic acid, the smallest of the α-

hydroxy acids (AHAs), is a naturally occurring and synthetically derived compound with broad

applications in dermatology, pharmaceuticals, and polymer chemistry. Its utility stems from its

ability to penetrate the skin, making it a popular ingredient in chemical peels and skincare

products.[1] It also serves as a monomer for the synthesis of biocompatible polymers like

polyglycolic acid (PGA) and its copolymers.

Core Physicochemical Properties
The foundational data for glycolic acid is summarized in the table below, providing a quick

reference for laboratory and research applications.
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Identifier Value Citations

CAS Number 79-14-1 [1][2][3][4]

Molecular Weight 76.05 g/mol

Molecular Formula C2H4O3

Synonyms
2-Hydroxyacetic acid,

hydroxyacetic acid

IUPAC Name 2-hydroxyacetic acid

Experimental Protocols and Methodologies
A comprehensive understanding of glycolic acid necessitates standardized experimental

protocols. While specific experimental details are often application-dependent, the following

outlines a general workflow for the characterization and analysis of glycolic acid in a research

setting.
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General Experimental Workflow for Glycolic Acid Analysis
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General Experimental Workflow for Glycolic Acid Analysis.

Signaling Pathways and Molecular Interactions
In dermatological and pharmaceutical applications, the biological effects of glycolic acid are of

primary interest. While glycolic acid's mechanisms of action are multifaceted, its interaction

with skin cells involves several key signaling pathways. The diagram below illustrates a

simplified representation of its influence on epidermal keratinocytes.
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Simplified Signaling Pathway of Glycolic Acid in Keratinocytes
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Simplified Signaling Pathway of Glycolic Acid in Keratinocytes.

This document serves as a foundational guide. For specific, in-depth experimental protocols

and further details on the complex biological interactions of glycolic acid, researchers are

encouraged to consult peer-reviewed scientific literature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1673462?utm_src=pdf-body-img
https://www.benchchem.com/product/b1673462?utm_src=pdf-body
https://www.benchchem.com/product/b1673462?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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